5-Fluoro-2-(4-pyridyl)-1H-benzimidazole
Overview
Description
5-Fluoro-2-(4-pyridyl)-1H-benzimidazole is a chemical compound that likely contains a benzimidazole core, which is a type of organic compound consisting of a fusion of benzene and imidazole . It also has a pyridyl group and a fluorine atom attached to it. The exact properties and applications of this compound would depend on its specific structure and the positions of these groups .
Molecular Structure Analysis
The molecular structure of 5-Fluoro-2-(4-pyridyl)-1H-benzimidazole would likely involve a benzimidazole ring, which is a fused ring structure containing a benzene ring and an imidazole ring . The fluorine atom and the pyridyl group would be attached to this core structure .Chemical Reactions Analysis
The chemical reactions involving 5-Fluoro-2-(4-pyridyl)-1H-benzimidazole would depend on its exact structure and the reaction conditions . Fluorinated pyridines can undergo various reactions, including substitutions, additions, and eliminations .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-Fluoro-2-(4-pyridyl)-1H-benzimidazole, such as its melting point, boiling point, and solubility, would depend on its exact structure . Fluorinated compounds often have unique properties due to the high electronegativity and small size of the fluorine atom .Scientific Research Applications
Medicinal Chemistry
5-Fluoro-2-(4-pyridyl)-1H-benzimidazole: has shown promise in medicinal chemistry due to its structural similarity to trifluoromethylpyridine (TFMP) derivatives, which are used in pharmaceuticals . The fluorine atom’s unique physicochemical properties contribute to the biological activity of such compounds. This compound could be explored for its potential as a precursor or an active moiety in drug development, particularly in the design of new therapeutic agents.
Agricultural Chemistry
In agriculture, compounds like 5-Fluoro-2-(4-pyridyl)-1H-benzimidazole can be utilized to develop novel pesticides. The introduction of fluorine atoms into lead structures has been a common modification to improve physical, biological, and environmental properties of agrochemicals . Research into its application could lead to more effective and environmentally friendly pesticides.
Material Science
The incorporation of fluorinated pyridines into materials could enhance their properties5-Fluoro-2-(4-pyridyl)-1H-benzimidazole may serve as a building block for creating advanced materials with unique characteristics, such as increased resistance to degradation or improved electronic properties for use in semiconductors or photovoltaic cells .
Environmental Science
Fluorinated compounds have been increasingly used in environmental applications5-Fluoro-2-(4-pyridyl)-1H-benzimidazole could be investigated for its role in environmental monitoring and remediation strategies, potentially aiding in the detection and breakdown of pollutants .
Analytical Chemistry
In analytical chemistry, 5-Fluoro-2-(4-pyridyl)-1H-benzimidazole might be explored for its use in developing chemosensors. These sensors could be designed to detect specific ions or molecules, providing valuable tools for both environmental monitoring and medical diagnostics .
Biochemistry
The compound’s potential in biochemistry lies in its fluorine content, which can significantly alter the biological activity and physical properties of biochemical compounds5-Fluoro-2-(4-pyridyl)-1H-benzimidazole could be used in the study of enzyme inhibition, receptor binding assays, or as a fluorescent marker in imaging techniques .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-fluoro-2-pyridin-4-yl-1H-benzimidazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8FN3/c13-9-1-2-10-11(7-9)16-12(15-10)8-3-5-14-6-4-8/h1-7H,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JHZZRTBFHQVORO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1F)NC(=N2)C3=CC=NC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8FN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoro-2-(4-pyridyl)-1H-benzimidazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3'-Chloro-4'-methyl-[1,1'-biphenyl]-4-carboxylic acid](/img/structure/B1454505.png)
